![molecular formula C15H14N2 B1607727 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine CAS No. 20927-57-5](/img/structure/B1607727.png)
4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine
Overview
Description
4-Phenyl-2,3-dihydro-1H-1,5-benzodiazepine is a compound that belongs to the benzodiazepine class of drugs . It shares a similar structure with other benzodiazepines like alprazolam and lorazepam .
Synthesis Analysis
The synthesis of 1,5-benzodiazepine-2,3-dicarboxylates has been achieved by one-pot three-component domino reactions in the presence of a catalytic amount of γ-Fe2O3@SiO2/Ce (OTf)3 in EtOH at ambient temperature . The reactions of 1-benzoyl-2,4-diphenyl-2,3-dihydro-1H-1,5-benzodiazepine with methyl 1-bromocycloalkanecarboxylates and zinc, followed by hydrolysis of the reaction mixtures, resulted in the formation of spiro-δ-lactams bearing a 2-(N-benzoylamino)phenyl substituent at the nitrogen atom .Molecular Structure Analysis
The structure of 2,4-diphenyl-2,3-dihydro-1H-1,5-benzodiazepine, a similar compound, contains a total of 44 bonds; 26 non-H bonds, 19 multiple bonds, 2 rotatable bonds, 1 double bond, 18 aromatic bonds, 3 six-membered rings, 1 seven-membered ring, 1 eleven-membered ring, 1 imine (aromatic), and 1 secondary amine (aromatic) .Chemical Reactions Analysis
The reactions of 1-benzoyl-2,4-diphenyl-2,3-dihydro-1H-1,5-benzodiazepine with alicyclic Reformatsky reagents resulted in the formation of spiro-δ-lactams bearing a 2-(N-benzoylamino)phenyl substituent at the nitrogen atom .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine include a molecular weight of 222.28500, a density of 1.12g/cm3, a boiling point of 372.8ºC at 760 mmHg, and a flash point of 179.3ºC .Scientific Research Applications
Antioxidant Activity
4-Phenyl-2,3-dihydro-1H-1,5-benzodiazepine derivatives have been synthesized and evaluated for their antioxidant activity. These compounds have shown promise in scavenging free radicals, which are harmful to biological systems. The antioxidant properties are assessed using various methods such as Hydrogen peroxide scavenging, Nitric oxide scavenging, DPPH, and FRAP assay .
Fluorescence Properties
The fluorescence properties of benzodiazepine derivatives make them suitable for applications such as fluorescent probes and photoluminescent materials. These compounds can exhibit a range of colors in different solvents, which is valuable for detecting metal ions and other analytical purposes .
Biological Activities
Benzodiazepine moieties are known for their diverse biological activities. They have been found to inhibit platelet aggregation, act as protein kinase inhibitors, H3 receptor antagonists, 5-HT antagonists, and possess anti-HIV and matrix metalloproteinase inhibitory properties .
Cholecystokinin Receptor Modulation
Some benzodiazepines are designed to act as agonists or antagonists of the peripheral (CCK-A) and central (CCK-B) receptor subtypes. These receptors are involved in various physiological processes, and modulating them can have therapeutic benefits for conditions like anxiety and gastrointestinal disorders .
Medicinal Chemistry Potential
The structural features of benzodiazepines, including the 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine, have shown potential in medicinal chemistry. Their activities include vasorelaxant, anti-HIV, antitumor, antibacterial, and antifungal properties, making them valuable for drug development .
Chemical Synthesis and Drug Development
The imidazole ring, which is structurally similar to the benzodiazepine ring, is a core component of many natural products and pharmaceuticals. The synthesis routes and pharmacological activities of these compounds are of great interest in the development of new drugs, with benzodiazepines playing a crucial role in this field .
Mechanism of Action
Target of Action
Benzodiazepines typically target the gamma-aminobutyric acid (gaba) receptors in the central nervous system .
Mode of Action
Benzodiazepines generally enhance the effect of the neurotransmitter GABA, resulting in sedative, hypnotic (sleep-inducing), anxiolytic (anti-anxiety), anticonvulsant, and muscle relaxant properties .
Biochemical Pathways
Benzodiazepines typically affect the gabaergic pathway, enhancing the inhibitory effects of gaba in the central nervous system .
Result of Action
Generally, benzodiazepines result in decreased neuronal excitability and reduced transmission of nerve signals in the brain .
Action Environment
Factors such as ph, temperature, and presence of other substances can potentially affect the action of benzodiazepines .
properties
IUPAC Name |
4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2/c1-2-6-12(7-3-1)13-10-11-16-14-8-4-5-9-15(14)17-13/h1-9,16H,10-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWSMNBPALLFTAQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2=CC=CC=C2N=C1C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70377993 | |
Record name | 4-Phenyl-2,3-dihydro-1H-1,5-benzodiazepine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70377993 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine | |
CAS RN |
20927-57-5 | |
Record name | 4-Phenyl-2,3-dihydro-1H-1,5-benzodiazepine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70377993 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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